Cas no 1807078-46-1 (5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1807078-46-1
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4874892
• Update Time: 2025-05-23

5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)6-4(8(11,12)13)5(14)3(1-15)2-16-6/h2,7H
• InChI Key： WDBORZLPBNLTJB-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine

5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine, also known by its CAS registry number CAS No. 1807078-46-1, is a highly specialized organic compound with a complex structure and significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a cyano group, difluoromethyl group, iodo group, and trifluoromethyl group, makes this compound unique and highly versatile in its applications.

The structure of 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 5. The cyano group (-CN) at position 5 imparts strong electron-withdrawing properties, while the trifluoromethyl group (-CF3) at position 3 contributes to both electron-withdrawing effects and steric hindrance. The difluoromethyl group (-CHF2) at position 2 introduces fluorine atoms, which are known for their electronegativity and ability to influence the electronic properties of the molecule. The iodo group (-I) at position 4 adds a halogen atom with significant polarizing effects, further modulating the electronic environment of the molecule.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials science. The combination of electron-withdrawing groups like -CN and -CF3 with halogen atoms like -I makes this compound an attractive candidate for various chemical reactions. For instance, the iodo group can serve as a leaving group in nucleophilic substitution reactions, enabling the synthesis of derivatives with diverse functionalities. Additionally, the presence of fluorinated groups enhances the stability and bioavailability of molecules in pharmaceutical applications.

In terms of synthesis, 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine can be prepared through a series of well-established organic reactions. One common approach involves the substitution of halogen atoms on a pyridine ring followed by subsequent functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods and transition-metal-mediated reactions have significantly improved the efficiency and selectivity of these processes.

The application of this compound extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for constructing two-dimensional materials and nanostructures due to its ability to form stable coordination bonds with metal atoms.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine (CAS No. 1807078-46-1) is a multifaceted compound with immense potential in various scientific domains. Its complex structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals. As ongoing studies continue to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow significantly.